![molecular formula C22H17F2N3O2S2 B2890187 2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide CAS No. 1260633-87-1](/img/structure/B2890187.png)
2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-{[3-(3,5-difluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,6-dimethylphenyl)acetamide” is a complex organic molecule. It has a molecular formula of C22H17F2N3O2S2 . This compound is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple functional groups including a thieno[3,2-d]pyrimidin-2-yl group, a difluorophenyl group, and an acetamide group .Scientific Research Applications
Potent Dual Inhibitors
One study focused on synthesizing potential dual inhibitors for thymidylate synthase (TS) and dihydrofolate reductase (DHFR), identifying compounds with potent inhibitory activities. The research underscores the value of the thieno[2,3-d]pyrimidine scaffold in crafting compounds with significant dual human TS-DHFR inhibitory activity (Gangjee et al., 2008).
Crystal Structures
Several studies have been conducted on the crystal structures of related compounds, revealing their folded conformations and the inclination angles between pyrimidine and benzene rings. These structural analyses provide insights into the molecular configurations conducive to specific biological activities (Subasri et al., 2017).
Radioligand Imaging
Another study explored the radiosynthesis of a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (PET), demonstrating the application of thieno[2,3-d]pyrimidine derivatives in developing diagnostic tools for neurological and oncological research (Dollé et al., 2008).
Vibrational Spectroscopic Signatures
Research on the vibrational spectroscopic signatures of related molecules has been conducted to identify their unique spectral fingerprints. These studies, utilizing Raman and Fourier transform infrared spectroscopy, contribute to the deeper understanding of molecular interactions and the effects of structural variations on these interactions (Jenepha Mary et al., 2022).
Antimicrobial and Antitumor Activities
The antimicrobial and antitumor potentials of pyrimidinone and oxazinone derivatives have been evaluated, highlighting the therapeutic potential of these compounds against various bacterial and fungal pathogens, as well as their effectiveness in inhibiting tumor cell growth (Hossan et al., 2012).
Properties
IUPAC Name |
2-[3-(3,5-difluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2,6-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17F2N3O2S2/c1-12-4-3-5-13(2)19(12)26-18(28)11-31-22-25-17-6-7-30-20(17)21(29)27(22)16-9-14(23)8-15(24)10-16/h3-10H,11H2,1-2H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQZWIRWKCVSTPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC(=C4)F)F)SC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17F2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.